Cas no 467455-27-2 (n-(6-hydroxyhexyl)-6-carboxamidofluorescein dipivalate)

• Product Name: n-(6-hydroxyhexyl)-6-carboxamidofluorescein dipivalate
• CAS No: 467455-27-2
• MF: C₃₇H₄₁NO₉
• MW: 643.722751379013
• CID: 930516
• PubChem ID: 99653141
• Update Time: 2025-05-22

n-(6-hydroxyhexyl)-6-carboxamidofluorescein dipivalate Chemical and Physical Properties

Names and Identifiers

• n-(6-hydroxyhexyl)-6-carboxamidofluorescein dipivalate
• [6'-(2,2-dimethylpropanoyloxy)-6-(6-hydroxyhexylcarbamoyl)-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl] 2,2-dimethylpropanoate
• 467455-27-2
• 6-(6-hydroxyhexylcarbamoyl)-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyl bis(2,2-dimethylpropanoate)

• Inchi： 1S/C37H41NO9/c1-35(2,3)33(42)44-23-12-15-26-29(20-23)46-30-21-24(45-34(43)36(4,5)6)13-16-27(30)37(26)28-19-22(11-14-25(28)32(41)47-37)31(40)38-17-9-7-8-10-18-39/h11-16,19-21,39H,7-10,17-18H2,1-6H3,(H,38,40)
• InChI Key： VHPPEIMYJKSYOC-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(NCCCCCCO)=O)=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 643.27800
• Monoisotopic Mass: 643.27813189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 13
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 783.8±60.0 °C at 760 mmHg
• Flash Point: 427.8±32.9 °C
• PSA: 137.46000
• LogP: 6.83100
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

n-(6-hydroxyhexyl)-6-carboxamidofluorescein dipivalate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on n-(6-hydroxyhexyl)-6-carboxamidofluorescein dipivalate

Comprehensive Overview of N-(6-Hydroxyhexyl)-6-Carboxamidofluorescein Dipivalate (CAS No. 467455-27-2)

N-(6-Hydroxyhexyl)-6-carboxamidofluorescein dipivalate is a highly specialized fluorescent derivative of fluorescein, widely recognized for its applications in biochemical and biomedical research. With the CAS number 467455-27-2, this compound has garnered significant attention due to its unique properties, including high fluorescence quantum yield and stability under physiological conditions. Researchers and industries are increasingly exploring its potential in molecular imaging, cell labeling, and diagnostic assays, making it a subject of interest in modern scientific discourse.

The compound's structure features a hydroxyhexyl side chain and a dipivalate group, which enhance its solubility and compatibility with various biological systems. This modification distinguishes it from traditional fluorescein derivatives, offering improved performance in fluorescence microscopy and flow cytometry. As the demand for advanced bioimaging probes grows, N-(6-hydroxyhexyl)-6-carboxamidofluorescein dipivalate stands out as a versatile tool for visualizing cellular processes and tracking molecular interactions.

In recent years, the scientific community has focused on optimizing fluorescent tags for live-cell imaging and high-throughput screening. The compound's ability to emit strong signals with minimal photobleaching aligns with these goals, addressing common challenges in real-time monitoring of biological systems. Moreover, its compatibility with confocal microscopy and super-resolution imaging techniques has expanded its utility in cutting-edge research, such as cancer biology and neuroscience.

Another area of interest is the compound's role in diagnostic applications. Its fluorescence properties make it suitable for developing biosensors and assay kits, particularly in detecting biomarkers for diseases like diabetes and neurodegenerative disorders. As personalized medicine gains traction, the need for reliable fluorescent markers like N-(6-hydroxyhexyl)-6-carboxamidofluorescein dipivalate is expected to rise, driving innovation in point-of-care testing and therapeutic monitoring.

From a synthetic perspective, the compound's carboxamidofluorescein core allows for further functionalization, enabling researchers to tailor its properties for specific applications. This flexibility has led to its use in drug delivery systems and targeted therapy, where precise localization of therapeutic agents is critical. Additionally, its stability in aqueous environments makes it a preferred choice for in vivo studies, reducing interference from background noise and improving signal-to-noise ratios.

Environmental and safety considerations also play a role in the compound's adoption. Unlike some traditional fluorophores, N-(6-hydroxyhexyl)-6-carboxamidofluorescein dipivalate exhibits low toxicity and minimal environmental impact, aligning with the growing emphasis on green chemistry and sustainable research practices. This aspect is particularly relevant for laboratories aiming to comply with REACH regulations and ISO standards.

In summary, N-(6-hydroxyhexyl)-6-carboxamidofluorescein dipivalate (CAS No. 467455-27-2) represents a significant advancement in fluorescent probe technology. Its unique structural features, combined with broad applicability in biomedical research and diagnostics, position it as a valuable asset for scientists and clinicians alike. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of optical imaging and molecular diagnostics.